(3R,5S)-3,5-Dimethylpiperazin-2-one

• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 3,5-dimethylpiperazin-2-one
• InChI: InChI=1S/C6H12N2O/c1-4-3-7-6(9)5(2)8-4/h4-5,8H,3H2,1-2H3,(H,7,9)
• InChI Key: URZBIOXYNMRLJS-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=O)C(N1)C

Description

(3R,5S)-3,5-Dimethylpiperazin-2-one is a chiral piperazinone derivative characterized by a six-membered ring containing two nitrogen atoms and a ketone group. Its stereochemistry (R,S configuration at positions 3 and 5) distinguishes it from other isomers and analogs. Key properties include a molecular formula of C₆H₁₂N₂O, molecular weight 128.17 g/mol, and sensitivity to storage conditions (e.g., requiring protection from light and inert atmospheres) .

Comparison with Similar Compounds

Stereoisomeric Variants

• (3S,5S)-3,5-Dimethylpiperazin-2-one (CAS 1152112-99-6):
  • Key Differences :
• Stereochemistry: S,S configuration vs. R,S in the target compound.
• Safety Profile : Classified with hazard codes H302 (harmful if swallowed), H315 (skin irritation), and H319 (eye irritation), suggesting moderate toxicity .
• Physical Properties : Similar molecular weight (128.17 g/mol) but divergent reactivity due to stereochemical effects.

Substituted Piperazinone Derivatives

• (3S,5S)-1-Benzyl-3,5-dimethylpiperazin-2-one (CAS 170211-02-6):
  • Structural Modifications : Addition of a benzyl group at position 1.
  • Impact on Properties :
• Higher purity (97%) and longer shelf life (1095 days) compared to unsubstituted analogs .

• 4-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetyl)piperazin-2-one (CAS 1235670-92-4):

  • Structural Features : Incorporates a pyrazolyl-acetyl substituent.
  • Key Differences :
• Expanded heterocyclic system increases molecular weight (236.27 g/mol ) and complexity.
• Designed as a pharmaceutical intermediate, highlighting its role in synthesizing bioactive molecules .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Stereochemistry	Hazard Profile
(3R,5S)-3,5-Dimethylpiperazin-2-one	Not provided	C₆H₁₂N₂O	128.17	None	R,S	Data unavailable
(3S,5S)-3,5-Dimethylpiperazin-2-one	1152112-99-6	C₆H₁₂N₂O	128.17	None	S,S	H302, H315, H319, H335
(3S,5S)-1-Benzyl-3,5-dimethylpiperazin-2-one	170211-02-6	C₁₃H₁₈N₂O	218.3	Benzyl at position 1	S,S	Discontinued; no hazards listed
4-(2-(3,5-Dimethyl-1H-pyrazol-1-yl)acetyl)piperazin-2-one	1235670-92-4	C₁₁H₁₆N₄O₂	236.27	Pyrazolyl-acetyl group	Not specified	No hazards listed

Research Findings and Implications

• Stereochemical Influence : The R,S configuration of (3R,5S)-3,5-Dimethylpiperazin-2-one may confer distinct pharmacokinetic or binding properties compared to its S,S isomer, though experimental data are lacking in the evidence .
• Substituent Effects : Benzyl or pyrazolyl additions alter solubility and reactivity. For example, the benzyl derivative’s discontinuation () suggests challenges in synthesis or stability .
• Safety Considerations: Unsubstituted piperazinones exhibit moderate toxicity (e.g., H302 for oral exposure), necessitating careful handling .